Cas no 948043-99-0 (4'-Ethyl-3-fluoro-1,1'-biphenyl)

• Product Name: 4'-Ethyl-3-fluoro-1,1'-biphenyl
• CAS No: 948043-99-0
• MF: C₁₄H₁₃F
• MW: 200.251427412033
• CID: 1025402
• PubChem ID: 21432917
• Update Time: 2025-06-11

4'-Ethyl-3-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Ethyl-3-fluoro-1,1'-biphenyl
• 1,1'-BIPHENYL, 4'-ETHYL-3-FLUORO-
• 4'-Ethyl-3-fluorobiphenyl
• AKOS015998869
• SCHEMBL11671877
• 948043-99-0
• 1-ethyl-4-(3-fluorophenyl)benzene
• DTXSID60613771
• AMY8779
• A859263
• 4'-Ethyl-3-fluoro- 1,1'-biphenyl

• MDL： MFCD15528119
• Inchi： 1S/C14H13F/c1-2-11-6-8-12(9-7-11)13-4-3-5-14(15)10-13/h3-10H,2H2,1H3
• InChI Key： PPMFTZQIKICPIK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 200.100128577g/mol
• Monoisotopic Mass: 200.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Ethyl-3-fluoro-1,1'-biphenyl

Comprehensive Overview of 4'-Ethyl-3-fluoro-1,1'-biphenyl (CAS No. 948043-99-0): Properties, Applications, and Industry Insights

The chemical compound 4'-Ethyl-3-fluoro-1,1'-biphenyl (CAS No. 948043-99-0) is a specialized fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. With its unique molecular structure featuring an ethyl group at the 4' position and a fluoro substituent at the 3 position, this compound exhibits distinct physicochemical properties, making it valuable for advanced applications. Researchers and industry professionals frequently search for terms like "4'-Ethyl-3-fluoro-1,1'-biphenyl synthesis", "CAS 948043-99-0 applications", and "fluorinated biphenyls in drug development", reflecting its growing relevance in cutting-edge fields.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance—key traits for pharmaceutical intermediates. 4'-Ethyl-3-fluoro-1,1'-biphenyl is no exception, often explored as a building block for small-molecule drugs targeting inflammatory diseases and central nervous system disorders. Its lipophilicity and electron-withdrawing properties, attributed to the fluoro substituent, improve membrane permeability, a hot topic in drug delivery optimization. Searches for "fluoro-biphenyls in medicinal chemistry" and "CAS 948043-99-0 solubility data" highlight its role in addressing modern therapeutic challenges.

Beyond pharmaceuticals, 4'-Ethyl-3-fluoro-1,1'-biphenyl finds utility in advanced material science. Its rigid biphenyl core and fluorine-enhanced electronic properties make it a candidate for organic semiconductors and liquid crystal displays (LCDs). With the rise of flexible electronics and OLED technology, queries like "fluorinated biphenyls in optoelectronics" and "948043-99-0 material compatibility" underscore its industrial potential. The compound’s thermal stability further aligns with sustainability trends, as industries seek high-performance materials with lower environmental footprints.

Analytical characterization of CAS No. 948043-99-0 involves techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with stringent quality control standards. Researchers often inquire about "4'-Ethyl-3-fluoro-1,1'-biphenyl spectroscopic data" or "stability under storage conditions", emphasizing the need for reliable technical documentation. Suppliers and manufacturers prioritize batch-to-batch consistency, particularly for GMP-grade applications, reflecting the compound’s critical role in precision-driven sectors.

Looking ahead, 4'-Ethyl-3-fluoro-1,1'-biphenyl is poised to play a pivotal role in green chemistry initiatives. Innovations in catalytic fluorination and solvent-free synthesis aim to reduce waste and energy consumption during production—a response to the increasing search volume for "sustainable fluorochemical processes". As regulatory frameworks evolve, understanding its ecotoxicological profile (e.g., "948043-99-0 biodegradability") will be essential for long-term adoption in eco-conscious markets.

In summary, 4'-Ethyl-3-fluoro-1,1'-biphenyl (CAS No. 948043-99-0) represents a versatile and forward-looking compound, bridging gaps between pharmaceutical innovation, material engineering, and environmental sustainability. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific and commercial landscapes.